4-{[(4-Fluorophenyl)carbamoyl]amino}benzenesulfonamide

• CAS No.: 178606-66-1
• Product Name: 4-{[(4-Fluorophenyl)carbamoyl]amino}benzenesulfonamide
• Molecular Formula: C13H12FN3O3S
• Molecular Weight: 309.32 g/mol
• IUPAC Name: 1-(4-fluorophenyl)-3-(4-sulfamoylphenyl)urea
• Standard InChI: InChI=1S/C13H12FN3O3S/c14-9-1-3-10(4-2-9)16-13(18)17-11-5-7-12(8-6-11)21(15,19)20/h1-8H,(H2,15,19,20)(H2,16,17,18)
• Standard InChIKey: YJQZNWPYLCNRLP-UHFFFAOYSA-N
• SMILES: C1=CC(=CC=C1NC(=O)NC2=CC=C(C=C2)S(=O)(=O)N)F
• Canonical SMILES: C1=CC(=CC=C1NC(=O)NC2=CC=C(C=C2)S(=O)(=O)N)F
• Appearance: Solid powder
• Description: SLC-0111, also known as U-104, MST-104 and NSC 213841, is an inhibitor of transmembrane CAIX (Ki = 45.1 nM) and CAXII (Ki = 4.5 nM). Carbonic anhydrase IX (CAIX) is a hypoxia-inducible protein that regulates cellular pH to promote cancer cell survival and invasion in hypoxic microenvironments and is a biomarker of poor prognosis for breast cancer metastasis and survival. CAIX is a critical mediator of the expansion of breast CSCs in hypoxic niches by sustaining the mesenchymal and 'stemness' phenotypes of these cells, making CAIX an important therapeutic target for selectively depleting breast CSCs.
• Purity: >98% (or refer to the Certificate of Analysis)
• Shelf Life: >2 years if stored properly
• Solubility: Soluble in DMSO (10 mg/mL), not in water
• Storage: Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).
• Synonyms: SLC-0111; SLC0111; SLC 0111; MST104; MST-104; MST 104; NSC-213841; NSC213841; NSC 213841; U-104; U104; U 104.
• Reference: 1: Chiu SC, Cheng CC, Chang HC, Chung HW, Chiu HC, Liu YJ, Hsu HH, Juan CJ. Influence of amplitude-related perfusion parameters in the parotid glands by non-fat-saturated dynamic contrast-enhanced magnetic resonance imaging. Med Phys. 2016 Apr;43(4):1873. doi: 10.1118/1.4943798. PubMed PMID: 27036583.; 2: Pan J, Lau J, Mesak F, Hundal N, Pourghiasian M, Liu Z, Bénard F, Dedhar S, Supuran CT, Lin KS. Synthesis and evaluation of 18F-labeled carbonic anhydrase IX inhibitors for imaging with positron emission tomography. J Enzyme Inhib Med Chem. 2014 Apr;29(2):249-55. doi: 10.3109/14756366.2013.773994. Epub 2013 Mar 7. PubMed PMID: 23463940.; 3: Lock FE, McDonald PC, Lou Y, Serrano I, Chafe SC, Ostlund C, Aparicio S, Winum JY, Supuran CT, Dedhar S. Targeting carbonic anhydrase IX depletes breast cancer stem cells within the hypoxic niche. Oncogene. 2013 Oct 31;32(44):5210-9. doi: 10.1038/onc.2012.550. Epub 2012 Dec 3. PubMed PMID: 23208505.; 4: Powell RJ, Frew AJ, Corrigan CJ, Durham SR. Effect of grass pollen immunotherapy with Alutard SQ on quality of life in seasonal allergic rhinoconjunctivitis. Allergy. 2007 Nov;62(11):1335-8. Epub 2007 Aug 21. PubMed PMID: 17714551.; 5: Hauw JJ, Lubetzki C, Tourbah A. [Multiple sclerosis: one or several diseases?]. Rev Prat. 1999 Nov 1;49(17):1848-52. French. PubMed PMID: 10598499.
• PubChem Compound: 310360
• Last Modified: Nov 11 2021